Cas no 4444-71-7 (1-Butanamine,N,N-dipropyl-)

• Product Name: 1-Butanamine,N,N-dipropyl-
• CAS No: 4444-71-7
• MF: C₁₀H₂₃N
• MW: 157.296323060989
• CID: 325440
• PubChem ID: 521159
• Update Time: 2025-04-19

1-Butanamine,N,N-dipropyl- Chemical and Physical Properties

Names and Identifiers

• 1-Butanamine,N,N-dipropyl-
• N,N-dipropylbutan-1-amine
• N,N-dipropylbutylamine
• Butyl di-n-propylamine
• Butyl dipropyl amine
• SCHEMBL219200
• 4444-71-7
• VJIRBKSBSKOOLV-UHFFFAOYSA-N
• N,N-Dipropyl-1-butanamine
• N,N-Dipropyl-1-butanamine #
• DTXSID90334568
• 1-Butanamine, N,N-dipropyl-
• dipropylbutylamine

• Inchi： 1S/C10H23N/c1-4-7-10-11(8-5-2)9-6-3/h4-10H2,1-3H3
• InChI Key： VJIRBKSBSKOOLV-UHFFFAOYSA-N
• SMILES： N(CCC)(CCC)CCCC

Computed Properties

• Exact Mass: 157.18319
• Monoisotopic Mass: 157.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 7
• Complexity: 65.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24

1-Butanamine,N,N-dipropyl- Security Information

• Hazardous Material transportation number：2733
• HazardClass：3.1
• PackingGroup：II